Cas no 2645-25-2 (Thiocyanic acid, 3-pyridinyl ester)

• Product Name: Thiocyanic acid, 3-pyridinyl ester
• CAS No: 2645-25-2
• MF: C₆H₄N₂S
• MW: 136.174359321594
• CID: 1427407
• PubChem ID: 585814
• Update Time: 2025-04-20

Thiocyanic acid, 3-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 3-pyridinyl ester
• pyridin-3-yl thiocyanate
• Thiocyanic acid 3-pyridyl ester
• DTXSID50342907
• HS-6704
• SCHEMBL10216075
• (PYRIDIN-3-YLSULFANYL)FORMONITRILE
• OYKDNXIKMAQMJG-UHFFFAOYSA-N
• 3-cyanothiopyridine
• 3-Thiocyanatopyridine
• 2645-25-2
• 3-Pyridinyl thiocyanate #

• Inchi： 1S/C6H4N2S/c7-5-9-6-2-1-3-8-4-6/h1-4H
• InChI Key： OYKDNXIKMAQMJG-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=NC=CC=1

Computed Properties

• Exact Mass: 136.00962
• Monoisotopic Mass: 136.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 36.68